Cas no 124818-28-6 (Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-)
124818-28-6 structure
Product Name:Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-
CAS No:124818-28-6
MF:C14H20O3
MW:236.306804656982
CID:183306
PubChem ID:147811
Update Time:2025-04-19
Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-
- (2R,3aR,7S,7aS)-3a,7-dihydroxy-2,5,7-trimethylspiro[3,7a-dihydro-2H-indene-6,1'-cyclopropane]-1-one
- Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'
- (2'R,3a'S,4'S,7a'R)-4',7a'-Dihydroxy-2',4',6'-trimethyl-1',3a',4',7a'-tetrahydrospiro[cyclopropane-1,5'-inden]-3'(2'H)-one
- spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one, 1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-, (2'R,3a'S,4'S,7a'R)-
- Spiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one, 1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-, (2'R-(2'alpha,3'aalpha,4'beta,7'aalpha))-
- 1',3'a,4',7'a-Tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethylspiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one (2'R-(2'alpha,3'aalpha,4'beta,7'aalpha))-
- 124818-28-6
- DTXSID80154494
- Ptaquilosin
- AKOS032962569
-
- Inchi: 1S/C14H20O3/c1-8-6-14(17)7-9(2)13(4-5-13)12(3,16)11(14)10(8)15/h7-8,11,16-17H,4-6H2,1-3H3/t8-,11-,12+,14-/m1/s1
- InChI Key: HDWVDSGSKCEKMA-PKINLEFWSA-N
- SMILES: O[C@@]1(C)[C@H]2C([C@H](C)C[C@]2(C=C(C)C21CC2)O)=O
Computed Properties
- Exact Mass: 236.1413
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
124818-28-6 (Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent